Cas no 3482-37-9 (N-Deacetyl Colchiceine)

N-Deacetyl Colchiceine structure
N-Deacetyl Colchiceine structure
Product Name:N-Deacetyl Colchiceine
CAS No:3482-37-9
MF:C19H21NO5
MW:343.373745679855
CID:307781
PubChem ID:453131
Update Time:2025-08-05

N-Deacetyl Colchiceine Chemical and Physical Properties

Names and Identifiers

    • Benzo[a]heptalen-9(5H)-one,7-amino-6,7-dihydro-10-hydroxy-1,2,3-trimethoxy-, (7S)-
    • N-Deacetyl Colchiceine
    • TRIMETHYLCOLCHICINIC ACID
    • Benzo(a)heptalen-9(5H)-one, 7-amino-6,7-dihydro-10-hydroxy-1,2,3-trimethoxy-, (S)-
    • 333BVY614O
    • Desacetylcholchiceine
    • BPBio1_000440
    • HMS2096D22
    • NSC 36796
    • BENZO(A)HEPTALEN-9(5H)-ONE, 7-AMINO-6,7-DIHYDRO-10-HYDROXY-1,2,3-TRIMETHOXY-, (7S)-
    • Desacetylcolchiceine
    • NSC-36796
    • SKF 284
    • NCGC00179572-01
    • NS00050163
    • 3482-37-9
    • Colchicinic acid, trimethyl-
    • Colchiceine, N-deacetyl- (VAN)
    • SMR000112547
    • Desacetylcolchiceine; N-Deacetylcolchiceine; NSC 36796
    • cid_453131
    • EINECS 222-464-5
    • Deacetylcholchiceine
    • BSPBio_000400
    • Benzo[a]heptalen-9(5H)-one, 7-amino-6,7-dihydro-10-hydroxy -1,2,3-trimethoxy-, (7S)-
    • Q27256218
    • HMS2268E20
    • 4-14-00-00937 (Beilstein Handbook Reference)
    • MLS002153887
    • AB00513865
    • (S)-7-Amino-6,7-dihydro-10-hydroxy-1,2,3-trimethoxybenzo(a)heptalen-9(5H)-one
    • AKOS037623125
    • BRN 3008992
    • (7S)-7-amino-10-hydroxy-1,2,3-trimethoxy-6,7-dihydro-5H-benzo[a]heptalen-9-one
    • (7S)-7-azanyl-1,2,3-trimethoxy-10-oxidanyl-6,7-dihydro-5H-benzo[a]heptalen-9-one
    • UNII-333BVY614O
    • DTXSID701031742
    • BRD-K84300594-001-02-6
    • BDBM79208
    • NSC36796
    • (7S)-7-Amino-6,7-dihydro-10-hydroxy-1,2,3-trimethoxy-benzo[a]heptalen-9(5H)-one
    • COLCHICINIC ACID, O,O',O''-TRIMETHYL-
    • N-Deacetylcolchiceine
    • Colchiceine, N-deacetyl-
    • CHEMBL517186
    • AKOS015969698
    • Prestwick3_000580
    • Inchi: 1S/C19H21NO5/c1-23-16-8-10-4-6-13(20)12-9-15(22)14(21)7-5-11(12)17(10)19(25-3)18(16)24-2/h5,7-9,13H,4,6,20H2,1-3H3,(H,21,22)/t13-/m0/s1
    • InChI Key: IRVWPZRYDQROLU-ZDUSSCGKSA-N
    • SMILES: O(C)C1=C(C(=CC2=C1C1=CC=C(C(C=C1[C@H](CC2)N)=O)O)OC)OC

Computed Properties

  • Exact Mass: 343.14200
  • Monoisotopic Mass: 343.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 623
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 91A^2

Experimental Properties

  • Color/Form: No data available
  • Density: 1.2726 (rough estimate)
  • Melting Point: >230°C (dec.)
  • Boiling Point: 478.65°C (rough estimate)
  • Flash Point: 334.2±31.5 °C
  • Refractive Index: 1.5000 (estimate)
  • PSA: 91.01000
  • LogP: 3.09150
  • Vapor Pressure: 0.0±1.9 mmHg at 25°C

N-Deacetyl Colchiceine Security Information

N-Deacetyl Colchiceine Pricemore >>

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